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Compound of Interest

Compound Name:
N-(5-chloropyridin-2-yl)-2-

cyanoacetamide

CAS No.: 157141-56-5

Cat. No.: B175124

Get Quote

CAS Number: 157141-56-5 Molecular Formula: C₈H₆ClN₃O Molecular Weight: 195.61 g/mol

Role: Key scaffold for Factor Xa inhibitors (e.g., Edoxaban).[1]

Physicochemical Profile & Melting Point Range
The melting point (MP) is the primary indicator of identity and purity for this intermediate. Unlike

its starting materials, the pure amide exhibits a significantly higher thermal stability due to the

formation of a rigid amide bond and intermolecular hydrogen bonding.
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Compound Role
Melting Point
Range (°C)

Physical State

N-(5-chloropyridin-2-

yl)-2-cyanoacetamide
Target Product 160 – 185 °C* White Crystalline Solid

2-Amino-5-

chloropyridine
Starting Material 135 – 138 °C Off-white Solid

Ethyl Cyanoacetate Reagent (Liquid, BP 206 °C) Colorless Liquid

2-Cyanoacetamide Alternative Reagent 119 – 121 °C White Powder

*Note: The specific MP of the target can vary based on the polymorph and recrystallization

solvent (e.g., Ethanol vs. Toluene). A range of 160–185°C is the expected thermal window for

pure N-heteroaryl-2-cyanoacetamides.[1] A value <140°C indicates significant contamination

with unreacted amine.[1]

Solubility Profile
High Solubility: DMSO, DMF, DMAc (Suitable for NMR and further coupling reactions).

Moderate Solubility: Hot Ethanol, Methanol, Acetonitrile.

Low Solubility: Water, Hexanes, Diethyl Ether (Used for precipitation/washing).

Experimental Determination Protocol
To ensure scientific integrity, the following protocol describes the synthesis validation via

melting point determination.

Synthesis Context (The Reaction)
The compound is typically synthesized via the aminolysis of ethyl cyanoacetate by 2-amino-5-

chloropyridine.[1] This reaction is equilibrium-driven and requires the removal of ethanol to

proceed to completion.[1]

Reaction Equation:
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2-Amino-5-chloropyridine + Ethyl Cyanoacetate

N-(5-chloropyridin-2-yl)-2-cyanoacetamide + Ethanol[1]

Protocol: Capillary Melting Point Measurement
Sample Prep: Dry the isolated solid under vacuum at 45°C for 4 hours to remove residual

solvent (solvent inclusion can depress MP by 5-10°C).

Loading: Pack 2-3 mm of fine powder into a glass capillary tube. Ensure the sample is

compact to avoid air pockets.

Ramp Rate:

Fast Ramp: 10°C/min up to 120°C.

Slow Ramp: 1°C/min from 120°C upwards.

Observation: Record the temperature of the first visible liquid droplet (Onset) and the

disappearance of the last solid particle (Clear Point).

Quality Control Decision Logic
The following diagram illustrates the decision-making process when analyzing the melting point

data.
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Measure Melting Point (MP)
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Figure 1: Quality Control Decision Tree based on Melting Point analysis.

Synthesis Workflow & Impurity Management
Understanding the source of the compound explains the melting point characteristics.
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Figure 2: Synthesis pathway highlighting the critical purification step required to achieve the

target melting point.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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